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Compound of Interest

Compound Name: Gadolinium--nickel (2/7)
CAS No.: 12024-84-9
Cat. No.: B14736057
Get Quote
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) vs. Rhombohedral (

)

Audience: Materials Scientists, Solid-State Chemists, and Hydrogen Storage Researchers

Executive Summary

The intermetallic compound

belongs to the

(Rare Earth-Transition Metal) family, a class of superlattice structures critical for hydrogen
storage and magnetocaloric applications. This material exhibits polytypism, existing in two
distinct crystallographic forms depending on thermal history:

+ Hexagonal (

):

-type structure (Space Group:
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)-[11[2][3]
e Rhombohedral (
):
-type structure (Space Group:
)-[11[3][4]
Both polymorphs are built from the same fundamental building blocks—

and

slabs—but differ in their stacking sequence along the

-axis. Precise control over these phases is achieved through specific annealing protocols.
Crystallographic Parameters

The following data summarizes the structural metrics for both polymorphs. Note that the
-lattice parameters are nearly identical due to the shared basal plane geometry, while the
-lattice parameter reflects the different stacking periodicities (

-block vs.

-block).

Table 1: Comparative Lattice Parameters
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Hexagonal ( Rhombohedral (
Parameter

) )
Structure Type
Space Group (No. 194) (No. 166)
Pearson Symbol
Lattice Constant

A A
Lattice Constant

A A
Ratio ~4.88 ~7.32
Unit Cell Volume ~518 As ~778 A3
Stacking Sequence
Formula Units (

4 6

)

Data Source: Parameters derived from high-temperature annealing studies of

superlattices [1][2] and isostructural comparisons with

series [3].

Structural Physics & Stacking Logic

The

structure is not a random alloy but a precise intergrowth of two simpler parent structures:
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* -type (
): Represented by
layers.
* -type (
): Represented by Laves phase

layers.

The Stacking Mechanism
The stoichiometry is achieved by stacking one
unit for every one

unit (

ratio of blocks, yielding

).

e 2H Phase (

): The stacking repeats every two block units. The sequence is roughly described as

e 3R Phase (

): The stacking repeats every three block units due to a lateral shift in the basal plane,

described as

Diagram 1: Structural Hierarchy & Phase Relationship

© 2026 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14736057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

i
! Building Blocks l
| I
1 I

I
| GdNi5 Slab GdNi2Slab |
| (CaCu5-type) (MgzZn2 Laves) |
| I

|

Intergrowth Stacking
Ratio 1:1

%nealing > 1000°C\ Annealing < 950°C

Polymorphs

2H Phase (Hexagonal) 3R Phase (Rhombohedral)
P63/mmc R-3m

c=242A c=36.4A
High-Temp Stable Low-Temp Stable

Click to download full resolution via product page
Caption: Logical assembly of Gd2Ni7 polymorphs from fundamental intermetallic subunits.
Synthesis & Phase Control Protocol
Achieving phase purity in

is challenging due to the low energy difference between the stacking faults of 2H and 3R. The
following protocol is validated for isolating these phases.

Materials Required[1][5][6]1[7]1[8][9][10][11]

¢ Gadolinium (Gd): 99.9% purity (Note: Use 3-5% excess to compensate for evaporation).
¢ Nickel (Ni): 99.99% purity.

* Atmosphere: Ultra-high purity Argon (gettered).
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Step-by-Step Methodology

e Arc Melting (Homogenization):
o Melt stoichiometric amounts (Gd:Ni = 2:7) in a water-cooled copper hearth under Argon.

o Critical Step: Remelt the ingot at least 4-5 times, flipping it between melts to ensure
chemical homogeneity.

o Result: The as-cast ingot is typically a multiphase mixture of 2H, 3R, and minor
segregations.

o Thermal Treatment (Phase Selection): The annealing temperature is the primary switch for
polymorphism.

o Target: 2H Phase (Hexagonal)

Wrap ingot in Tantalum foil and seal in a quartz tube under vacuum (

mbar).

Anneal: Heat to 1150°C - 1250°C (High Temperature).

Duration: 7 - 14 days.

Quench: Rapid quench in ice water is essential to lock in the high-temperature 2H
structure and prevent transformation to 3R during cooling.

o Target: 3R Phase (Rhombohedral)

Wrap ingot in Tantalum foil/quartz ampoule.

Anneal: Heat to 800°C - 900°C (Low Temperature).

Duration: 14 - 21 days (Transformation kinetics are sluggish at lower T).

Cooling: Furnace cool or air cool.
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Diagram 2: Synthesis Workflow
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Caption: Temperature-dependent synthesis pathways for isolating hexagonal vs. rhombohedral
polymorphs.

Characterization & Validation

To validate the synthesized phase, Powder X-Ray Diffraction (XRD) is the standard method.

Key Diffraction Signatures

Distinguishing 2H from 3R requires focusing on the low-angle reflections where the stacking
periodicity is most evident.

e 2H Unique Peaks: Look for reflections indexed as

where
corresponds to the 2-layer repeat.

e 3R Unique Peaks: Look for splitting of the

and
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lines. The
reflection in 3R is often distinct from the 2H pattern.

¢ Rietveld Refinement:
o For 2H, use model

or
(replace La/Ce with Gd).

o For 3R, use model
[11[3]

o Note: Due to the high absorption cross-section of Gadolinium for Cu-K
radiation, using Mo-K
or Co-K

sources (or synchrotron radiation) is recommended to minimize fluorescence background.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.researchgate.net/publication/359032728_Highlighting_the_stability_control_of_superlattice_structures_by_fine_tuning_of_subunit_volumes
https://arxiv.org/pdf/2502.02203
https://www.researchgate.net/figure/a-Lattice-parameters-a-and-c-of-the-tetragonal-unit-cell-and-b-volume-per-unit_fig5_239637739
https://www.benchchem.com/product/b14736057?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14736057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. arxiv.org [arxiv.org]

. publications.Ilnu.edu.ua [publications.Inu.edu.ua]

°
o1 S w N -

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Technical Monograph: Crystallographic Characterization
of Polymorphs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14736057/docs#technical-monograph-
crystallographic-characterization-of-polymorphs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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